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Compound of Interest

Compound Name: 3-propylhexan-2-one

Cat. No.: B6264506

In-Depth Technical Guide: 3-propylhexan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-propylhexan-2-one, including its CAS number and key physical constants. It
also outlines a known synthetic route and provides relevant spectroscopic data for
characterization.

Core Chemical Information

Chemical Name: 3-propylhexan-2-one CAS Number: 40239-27-8 Molecular Formula:
CoH1s80[1] Molecular Weight: 142.24 g/mol [2]

Physical and Chemical Properties

The following table summarizes the key physical and chemical constants for 3-propylhexan-2-
one. Please note that some values are experimentally determined while others are computed

estimates.
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Property Value Source

CAS Number 40239-27-8 PubChem|[2]

Molecular Formula CoH180 LookChem([1]

Molecular Weight 142.24 g/mol PubChem|[2]

Boiling Point 174-176 °C Guidechem

Density 0.817 g/cm3 at 25 °C Guidechem

Melting Point Not available (experimental)

Water Solubility Not available (experimental)

XLogP3-AA 2.8 PubChem (Computed)[2]

Synthesis Protocol

A multi-step synthesis for 3-propylhexan-2-one was reported by Heilmann, R. et al. in the
Bulletin de la Societe Chimique de France in 1961.[3] The synthesis originates from 4-ethynyl-
4-heptanol and proceeds through a series of reactions. While a detailed experimental protocol
from the original publication is not readily available, the key transformations are outlined below.

Starting Material: 4-ethynyl-4-heptanol
Reaction Steps:

o Hydration of the Alkyne: The ethynyl group of the starting material is hydrated using mercuric
oxide (HgO) in the presence of sulfuric acid (H2SOa4). This step likely forms an intermediate
enol which tautomerizes to the corresponding methyl ketone.

o Sulfonation: The resulting intermediate is treated with sulfur trioxide (SOs) in sulfuric acid
(H2S0a4). The exact purpose of this step in the overall synthesis to the target molecule is not
immediately clear from the available information and may involve the formation of a sulfonate
intermediate or a rearrangement.

e Reduction: The product from the sulfonation step is then subjected to catalytic hydrogenation
using platinum dioxide (PtOz) as a catalyst in an ethanol solvent. This reduction step yields
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the final product, 3-propylhexan-2-one.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-propylhexan-2-
one.

e 13C NMR Spectroscopy: A 13C NMR spectrum for 3-propylhexan-2-one is available in the
Wiley-VCH database.[2] While the full spectrum requires access to the database, this
confirms that the compound has been characterized by this method.

 H NMR, IR, and Mass Spectrometry: Detailed experimental spectra for *H NMR, Infrared
(IR), and Mass Spectrometry of 3-propylhexan-2-one are not readily available in the public
domain.

Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for 3-propylhexan-2-one as described
by Heilmann et al.
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Caption: Synthesis workflow for 3-propylhexan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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